Cas no 22859-36-5 (Trimethoxy(methoxymethyl)silane)

• Product Name: Trimethoxy(methoxymethyl)silane
• CAS No: 22859-36-5
• MF: C₅H₁₄O₄Si
• MW: 166.247763156891
• MDL: MFCD01727242
• CID: 260856
• PubChem ID: 31548
• Update Time: 2025-06-13

Trimethoxy(methoxymethyl)silane Chemical and Physical Properties

Names and Identifiers

• Silane,trimethoxy(methoxymethyl)-
• Trimethoxy(methoxymethyl)silane
• Methoxymethyl TrimethoxySilane
• (Methoxymethyl)trimethoxysilane
• AC1L1LTZ
• AG-E-65906
• BRN 3043257
• CTK4F0336
• ETHER, METHYL (TRIMETHOXYSILYLMETHYL)
• Methoxymethyltrimethoxysilan
• Methyl (trimethoxysilylmethyl) ether
• trimethoxy-methoxymethyl-silane
• Methoxymethyltrimethoxysilane
• IBMUMCCOQRVIMN-UHFFFAOYSA-N
• 22859-36-5
• DTXSID80177401
• SCHEMBL758104
• AKOS025286062
• A878416
• DB-222270
• G78448

• MDL： MFCD01727242
• Inchi： 1S/C5H14O4Si/c1-6-5-10(7-2,8-3)9-4/h5H2,1-4H3
• InChI Key： IBMUMCCOQRVIMN-UHFFFAOYSA-N
• SMILES： [Si](COC)(OC)(OC)OC
• BRN： 3043257

Computed Properties

• Exact Mass: 166.06612
• Monoisotopic Mass: 166.066135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 0.965
• Boiling Point: 104.5°Cat760mmHg
• Flash Point: 6.6°C
• Refractive Index: 1.39
• PSA: 36.92
• LogP: 0.46840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Trimethoxy(methoxymethyl)silane

Recent Advances in the Application of Trimethoxy(methoxymethyl)silane (CAS 22859-36-5) in Chemical Biology and Pharmaceutical Research

Trimethoxy(methoxymethyl)silane (CAS 22859-36-5) is an organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique chemical structure, serves as a valuable building block in the synthesis of various silicon-containing molecules, which are increasingly being explored for their potential in drug development, biomaterials, and surface modification technologies. The growing interest in this compound is reflected in the increasing number of publications and patents that highlight its utility in diverse scientific and industrial applications.

Recent studies have focused on the role of Trimethoxy(methoxymethyl)silane in the development of novel drug delivery systems. Its ability to form stable siloxane bonds under mild conditions makes it an attractive candidate for the functionalization of nanoparticles and other drug carriers. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that surface modification of liposomes with Trimethoxy(methoxymethyl)silane significantly improved their stability and targeting efficiency in vivo. This advancement opens new avenues for the design of more effective and targeted therapeutic agents, particularly in oncology and infectious diseases.

In addition to drug delivery, Trimethoxy(methoxymethyl)silane has shown promise in the field of biomaterials. Researchers have utilized this compound to develop silicon-based coatings for medical implants, which exhibit enhanced biocompatibility and resistance to microbial adhesion. A recent study in Biomaterials Science reported that such coatings could reduce postoperative infections by up to 70%, highlighting their potential in improving patient outcomes. The chemical versatility of Trimethoxy(methoxymethyl)silane allows for precise control over surface properties, making it a valuable tool in the design of next-generation medical devices.

The synthetic applications of Trimethoxy(methoxymethyl)silane have also expanded significantly. Recent advancements in catalytic systems have enabled more efficient and selective transformations involving this compound. For example, a 2024 publication in ACS Catalysis described a novel palladium-catalyzed cross-coupling reaction that utilizes Trimethoxy(methoxymethyl)silane as a key intermediate for the construction of complex organosilicon frameworks. These developments not only enhance our understanding of silicon chemistry but also provide new strategies for the synthesis of bioactive molecules with improved pharmacological properties.

Despite these promising developments, challenges remain in the large-scale production and application of Trimethoxy(methoxymethyl)silane. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential in industrial settings. Ongoing research efforts are focused on developing greener synthetic routes and optimizing reaction conditions to overcome these limitations. As the field continues to evolve, Trimethoxy(methoxymethyl)silane is expected to play an increasingly important role in bridging the gap between chemical synthesis and biological applications.

In conclusion, the recent progress in understanding and applying Trimethoxy(methoxymethyl)silane (CAS 22859-36-5) underscores its significance in chemical biology and pharmaceutical research. From drug delivery systems to biomaterials and synthetic chemistry, this compound offers diverse opportunities for innovation. Future research should aim to further explore its potential while addressing the current challenges, paving the way for its broader adoption in both academic and industrial settings.